Cas no 946332-17-8 (N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a synthetic organic compound featuring a dihydropyridine core with a carboxamide substituent. Its structure incorporates both methoxy and nitro functional groups, which may influence its electronic and steric properties, making it a candidate for applications in medicinal chemistry or materials science. The presence of the 2-oxo-1,2-dihydropyridine moiety suggests potential reactivity as a scaffold for further derivatization. This compound’s well-defined molecular architecture could be advantageous in studies targeting selective binding interactions or as an intermediate in the synthesis of more complex heterocyclic systems. Its purity and stability under standard conditions facilitate handling in research settings.
N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide structure
946332-17-8 structure
Product Name:N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:946332-17-8
MF:C21H19N3O6
MW:409.392065286636
CID:5504093
Update Time:2025-08-02

N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxamide, N-(2,5-dimethoxyphenyl)-1,2-dihydro-1-[(3-nitrophenyl)methyl]-2-oxo-
    • N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C21H19N3O6/c1-29-16-8-9-19(30-2)18(12-16)22-20(25)17-7-4-10-23(21(17)26)13-14-5-3-6-15(11-14)24(27)28/h3-12H,13H2,1-2H3,(H,22,25)
    • InChI Key: GUTIORGKDYVHSS-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC(OC)=CC=C1OC)=O

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Additional information on N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946332-17-8)

N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946332-17-8) is a specialized organic compound that has garnered significant interest in pharmaceutical research and chemical synthesis. This compound, with its unique structural features, exhibits potential applications in drug development and biochemical studies. Its molecular formula and intricate structure make it a subject of ongoing research, particularly in the fields of medicinal chemistry and molecular biology.

The compound's structure includes a pyridine-3-carboxamide core, substituted with a 2,5-dimethoxyphenyl group and a 3-nitrophenylmethyl moiety. These functional groups contribute to its distinctive chemical properties, such as solubility, reactivity, and potential biological activity. Researchers are particularly interested in its nitrophenyl and methoxyphenyl components, which are known to influence binding affinity and pharmacokinetic profiles in drug candidates.

Recent studies have explored the potential of N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide as a scaffold for designing novel therapeutic agents. Its ability to interact with specific biological targets, such as enzymes or receptors, makes it a promising candidate for further investigation. The compound's CAS No. 946332-17-8 is frequently searched in academic databases, reflecting its relevance in contemporary research.

In the context of current trends, this compound aligns with the growing demand for small-molecule inhibitors and targeted therapies. Researchers are particularly keen on understanding its mechanism of action and potential applications in treating various conditions. The nitrophenyl group, for instance, is often associated with compounds that exhibit antimicrobial or anti-inflammatory properties, making it a hotspot for drug discovery efforts.

The synthesis of N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. These methods are optimized to achieve high yields and purity, which are critical for research and development purposes. The compound's CAS No. 946332-17-8 is often referenced in patents and scientific literature, underscoring its importance in chemical innovation.

From a commercial perspective, the demand for N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is driven by its potential applications in pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis frequently list this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its unique chemical structure and versatile reactivity make it a valuable building block for further derivatization.

In summary, N-(2,5-dimethoxyphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946332-17-8) represents a fascinating area of study in modern chemistry. Its potential applications in drug discovery, coupled with its intricate molecular architecture, position it as a compound of significant scientific and commercial interest. As research continues to unfold, this molecule is likely to play a pivotal role in advancing our understanding of chemical-biological interactions and therapeutic development.

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